6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione

• IUPAC Name: 6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione
• InChI: InChI=1S/C28H35N3O5/c1-23(2)10-12-35-20-17(36-23)8-7-16-19(20)29-21(32)27(16)14-26-15-31-11-9-25(5,34)28(31,22(33)30(26)6)13-18(26)24(27,3)4/h7-8,10,12,18,34H,9,11,13-15H2,1-6H3,(H,29,32)
• InChI Key: UVZZDDLIOJPDKX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=COC2=C(O1)C=CC3=C2NC(=O)C34CC56CN7CCC(C7(CC5C4(C)C)C(=O)N6C)(C)O)C
• Molecular Formula: C28H35N3O5
• Molecular Weight: 493.6 g/mol

Description

6'-hydroxy-4,4,6',10',10',13'-hexamethylspiro[10H-[1,4]dioxepino[2,3-g]indole-8,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-9,14'-dione is a natural product found in Penicillium brasilianum, Penicillium paraherquei, and other organisms with data available.

Scientific Research Applications

Asymmetric Synthesis Applications

One area where derivatives of similar complex compounds have been used is in the field of asymmetric synthesis. For instance, the synthesis of new tetrahydropyrrolo[2,3-b]indole and tetrahydropyrano[2,3-b]indole rings has been achieved starting from racemic spiro[cyclohexane-1,3′-indoline]-2′,4-diones. This method highlights the potential of using such complex spiro compounds in the creation of enantiopure compounds, which are crucial in pharmaceuticals and other chemical applications (Pellegrino et al., 2009).

Heterocyclic Chemistry

Another significant area of application is in the field of heterocyclic chemistry. Complex spiro compounds are often used in the synthesis of various heterocyclic structures. For example, the synthesis of 3H-[1,2]diazepino[5,6-b]indoles and related compounds shows the versatility of these compounds in creating diverse molecular architectures, which could be important in the development of new drugs and materials (Karrick & Peet, 1986).

Spirooxindolodibenzodiazepine Derivatives

In the context of medicinal chemistry, derivatives similar to the complex spiro compound have been used in synthesizing new spirooxindolodibenzodiazepine derivatives. These compounds have potential applications in drug discovery due to their unique structural features (Orlova et al., 2013).

Exploration of New Heterocyclic Systems

Further research in this field involves the exploration of new heterocyclic systems using similar complex spiro compounds. This kind of research is pivotal in discovering new compounds with potential applications in pharmaceuticals, agrochemicals, and materials science (Bullington & Dodd, 1998).

Kinase Inhibitors

There is also research exploring the use of complex spiro compounds in the search for kinase inhibitors. Such compounds have shown activity against individual human serine/threonine and tyrosine kinases, which are significant targets in cancer therapy and other diseases (Danilenko et al., 2008).